Cas no 79687-25-5 (Acetic acid, (2-chloro-2-oxoethoxy)-, 2-chloro-2-oxoethyl ester)

• Product Name: Acetic acid, (2-chloro-2-oxoethoxy)-, 2-chloro-2-oxoethyl ester
• CAS No: 79687-25-5
• MF: C₆H₆Cl₂O₅
• MW: 229.014840602875
• CID: 532427
• PubChem ID: 12687851
• Update Time: 2025-04-19

Acetic acid, (2-chloro-2-oxoethoxy)-, 2-chloro-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-chloro-2-oxoethoxy)-, 2-chloro-2-oxoethyl ester
• (2-chloro-2-oxoethyl) 2-(2-chloro-2-oxoethoxy)acetate
• 79687-25-5
• DTXSID40506915
• 2-Chloro-2-oxoethyl (2-chloro-2-oxoethoxy)acetate

• Inchi： 1S/C6H6Cl2O5/c7-4(9)1-12-3-6(11)13-2-5(8)10/h1-3H2
• InChI Key： YLENGZFMSHISLS-UHFFFAOYSA-N
• SMILES： ClC(COCC(=O)OCC(=O)Cl)=O

Computed Properties

• Exact Mass: 227.9592287g/mol
• Monoisotopic Mass: 227.9592287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų